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Compound of Interest

Compound Name: GSK3326595

Cat. No.: B10829419 Get Quote

Technical Support Center: GSK3326595
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of GSK3326595, along with

troubleshooting guides for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of GSK3326595?

A1: For long-term storage, the solid form of GSK3326595 should be stored at -20°C, where it

can remain stable for up to three years.[1][2][3] For shorter durations, storage at 4°C for up to

two years is also acceptable.[2][4] It is crucial to keep the product away from moisture.[1]

Q2: What are the recommended storage conditions for GSK3326595 after it has been

dissolved in a solvent?

A2: Stock solutions of GSK3326595 should be aliquoted to prevent repeated freeze-thaw

cycles.[3] For solutions prepared in DMSO, storage at -80°C is recommended for up to two

years, and at -20°C for up to one year.[4]

Q3: In which solvents is GSK3326595 soluble?

A3: GSK3326595 is soluble in DMSO.[5][6] The reported solubility in DMSO varies, with

concentrations ranging from ≥25 mg/mL to 91 mg/mL.[2][3] Sonication may be necessary to
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achieve complete dissolution.[1] For in vivo experiments, a common formulation is a mixture of

DMSO, PEG300, Tween 80, and saline.[1]

Q4: How is GSK3326595 typically shipped?

A4: GSK3326595 is generally shipped at room temperature in the continental US, though this

may vary for other locations.[6]

Q5: What is the appearance of GSK3326595?

A5: GSK3326595 is a white to yellow solid.[5]

Stability and Storage Conditions
The stability of GSK3326595 is critical for ensuring the reliability and reproducibility of

experimental results. Below are tables summarizing the recommended storage conditions for

both the solid form and solutions of the compound.

Storage of Solid GSK3326595
Storage Temperature Duration Notes

-20°C Up to 3 years
Recommended for long-term

storage.[1][2][3]

4°C Up to 2 years
Suitable for shorter-term

storage.[2][4]

Storage of GSK3326595 in Solution
Solvent

Storage
Temperature

Duration Notes

DMSO -80°C Up to 2 years

Aliquot to avoid

repeated freeze-thaw

cycles.[4]

DMSO -20°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[4]
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Solubility Data
Proper dissolution of GSK3326595 is essential for accurate dosing in experiments.

Solvent Concentration Notes

DMSO ≥ 25 mg/mL Solubility at 25°C.[2]

DMSO ≥ 30 mg/mL No temperature specified.[5]

DMSO 55 mg/mL (121.53 mM) Sonication is recommended.[1]

DMSO 62.5 mg/mL (138.11 mM)

Ultrasonic assistance may be

needed. Hygroscopic DMSO

can reduce solubility; use fresh

DMSO.[4]

DMSO 91 mg/mL (201.08 mM)

Moisture-absorbing DMSO can

decrease solubility; it is

advised to use fresh DMSO.[3]

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline
2 mg/mL (4.42 mM)

A common formulation for in

vivo studies. Sonication is

recommended.[1]

Experimental Protocols
Protocol for Assessing GSK3326595 Stability in Solution
This protocol outlines a general method for determining the stability of GSK3326595 in a

specific solvent over time at various temperatures.

1. Preparation of Stock Solution:

Prepare a concentrated stock solution of GSK3326595 in the desired solvent (e.g., DMSO)

at a known concentration.

Ensure complete dissolution, using sonication if necessary.

2. Aliquoting and Storage:
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Aliquot the stock solution into multiple sterile, tightly sealed vials to avoid contamination and

evaporation.

Store the aliquots at different temperature conditions to be tested (e.g., -80°C, -20°C, 4°C,

and room temperature).

3. Time-Point Analysis:

At designated time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), retrieve one aliquot from each

storage condition.

Allow the samples to come to room temperature before analysis.

4. Purity and Concentration Analysis:

Analyze the purity and concentration of GSK3326595 in each sample using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

Compare the results to the initial (time 0) sample to determine the percentage of

degradation.

5. Data Interpretation:

A decrease in the peak area of GSK3326595 and the appearance of new peaks in the

chromatogram indicate degradation.

The compound is considered stable under conditions where the degradation is minimal (e.g.,

<5%).

Troubleshooting Guides
Visualizing Experimental Workflows and
Troubleshooting
The following diagrams illustrate a typical workflow for stability testing and a troubleshooting

guide for common issues encountered during experimentation with GSK3326595.
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Caption: Workflow for assessing the stability of GSK3326595 solutions.
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Dissolution Problems

Loss of ActivityExperimental Issue

Precipitate observed in solution?

Reduced biological activity?

Action: Sonicate the solution.Yes Action: Use fresh, anhydrous DMSO. Action: Gently warm the solution.

Verify: Check storage conditions (temperature, light exposure).Yes Action: Use a fresh, unthawed aliquot. Verify: Check purity of the compound batch.

Click to download full resolution via product page

Caption: Troubleshooting common issues with GSK3326595.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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